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An In-depth Technical Guide to C.I. Acid Orange 33 (CAS Number 6507-77-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Orange 33, identified by the CAS number 6507-77-3 and Colour Index number

24780, is a synthetic dye belonging to the double azo class of compounds.[1][2] Its molecular

structure features two azo groups (-N=N-), which are responsible for its characteristic reddish-

orange color.[1][3] Primarily utilized in the textile industry for dyeing protein fibers such as wool

and silk, as well as polyamides, it also finds applications in coloring paper, hemp, sisal, leather,

and straw.[1][2][3] This guide provides a comprehensive technical overview of C.I. Acid
Orange 33, encompassing its chemical and physical properties, a representative synthesis

protocol, analytical methodologies, and available toxicological data.

Chemical and Physical Properties
C.I. Acid Orange 33 is a golden-orange powder with good solubility in water, forming a golden-

orange solution.[4] It also has some solubility in ethanol.[4] The color of its aqueous solution is

sensitive to pH changes, turning orange upon the addition of hydrochloric acid and yellow-

brown with the addition of a thick sodium hydroxide solution.[1][2] In concentrated sulfuric acid,

it appears orange, and this color is retained upon dilution.[1][4]

Table 1: Chemical Identifiers and Properties of C.I. Acid Orange 33
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Property Value Reference(s)

CAS Number 6507-77-3 [1][2]

C.I. Number 24780 [1][2]

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂ [1][2]

Molecular Weight 730.72 g/mol [1][2]

Chemical Class Double Azo Dye [1][2]

Appearance Golden-orange powder [4]

IUPAC Name

disodium 7-hydroxy-8-[[4-[1-[4-

[(4-

hydroxyphenyl)azo]phenyl]cycl

ohexyl]phenyl]azo]naphthalene

-1,3-disulfonate

[5]

Table 2: Physicochemical Data of C.I. Acid Orange 33

Parameter Value Reference(s)

Solubility in Water
Soluble (forms a golden-

orange solution)
[1][4]

Solubility in Ethanol
Has solubility (forms a golden-

orange solution)
[1][4]

Color in Conc. H₂SO₄ Orange [1][4]

Color in Aq. HCl Orange [1][4]

Color in Conc. NaOH Yellow-brown [1][4]

Table 3: Fastness Properties of C.I. Acid Orange 33 on Wool
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Property Fading Stain Reference(s)

Light Fastness (ISO) 4-5 - [6]

Soaping 3-4 3-4 [6]

Perspiration Fastness 3 3 [6]

Oxygen Bleaching 4 - [6]

Fastness to Seawater 4-5 - [6]

Synthesis
The manufacturing process for C.I. Acid Orange 33 involves a multi-step chemical synthesis.

The core of the synthesis is the creation of a bis-diazonium salt from a diamine, which is then

coupled with two different coupling components.

General Manufacturing Method
The synthesis of C.I. Acid Orange 33 is achieved through the double nitriding (diazotization) of

1,1-Bis(4-aminophenyl)cyclohexane. This resulting bis-diazonium salt is then sequentially

coupled with 7-Hydroxynaphthalene-1,3-disulfonic acid (G acid) and phenol.[1][2][4]
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Figure 1: General synthesis workflow for C.I. Acid Orange 33.

Representative Experimental Protocol for a Bis-Azo Dye
While a detailed, publicly available protocol specifically for C.I. Acid Orange 33 is scarce, the

following is a representative procedure for the synthesis of a similar bis-azo dye derived from a

diamine, which illustrates the key steps. This protocol is for the synthesis of a p-disazo-

bis(bisphenol) dye and should be adapted by a qualified chemist for the synthesis of C.I. Acid
Orange 33.[7]

Materials:

p-Phenylenediamine

Hydrochloric acid (HCl), 2.0 M solution
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Sodium nitrite (NaNO₂), 1.0 M solution

Bisphenol A

Sodium hydroxide (NaOH), 2.0 M solution

Ice bath

Procedure:

Diazotization of the Diamine:

Dissolve 2.00 g of p-phenylenediamine in 30.00 mL of 2.00 M HCl solution in a beaker.

Cool the mixture to 0-5°C in an ice bath with continuous stirring.

Slowly add 50.00 mL of a cold 1.00 M NaNO₂ solution drop-wise to the diamine solution

while maintaining the temperature between 0-5°C and stirring continuously for 15 minutes.

This forms the tetrazonium salt solution.

Preparation of the Coupler Solution:

Dissolve 1.98 g of bisphenol A in 25.00 mL of 2.00 M NaOH solution.

Coupling Reaction:

Add the cold tetrazonium salt solution drop-wise to the bisphenol A solution with vigorous

stirring.

Continue to stir the reaction mixture vigorously for one hour.

Allow the mixture to stand overnight to ensure complete reaction.

Isolation and Purification:

Filter the resulting precipitate.

Wash the precipitate with water.
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Dry the purified dye product.

Analytical Methods
The primary analytical method for the quantitative determination of C.I. Acid Orange 33 is UV-

Visible spectrophotometry, owing to its strong absorbance in the visible region.

UV-Visible Spectrophotometry
The concentration of C.I. Acid Orange 33 in aqueous solutions can be determined by

measuring its absorbance at its wavelength of maximum absorbance (λmax). For C.I. Acid
Orange 33, a λmax of 600 nm has been reported in the context of adsorption studies.[8]

Representative Experimental Protocol for UV-Vis Analysis:

Equipment and Materials:

UV-Visible Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

C.I. Acid Orange 33 standard

Deionized water

Volumetric flasks and pipettes

Procedure:

Preparation of Stock Solution:

Accurately weigh a known mass of C.I. Acid Orange 33 standard and dissolve it in a

known volume of deionized water in a volumetric flask to prepare a stock solution of a

specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations (e.g., 50, 25, 10, 5, 1 mg/L).
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Determination of λmax:

Using one of the standard solutions, scan the absorbance from approximately 400 nm to

800 nm to determine the wavelength of maximum absorbance (λmax).

Calibration Curve:

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The curve

should be linear and pass through the origin, in accordance with the Beer-Lambert law.

Sample Analysis:

Measure the absorbance of the unknown sample at the λmax.

Determine the concentration of C.I. Acid Orange 33 in the sample by interpolating its

absorbance value on the calibration curve or using the equation of the line from the linear

regression of the calibration data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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